83-59-0

Propyl isome

• CAS RN:
• 83-59-0

• Formula:
• C20H26O6

• InChI:
• InChI=1S/C20H26O6/c1-4-6-23-19(21)17-12(3)8-13-9-15-16(26-11-25-15)10-14(13)18(17)20(22)24-7-5-2/h9-10,12,17-18H,4-8,11H2,1-3H3

• InChIKey:
• UEKQGZQLUMSLNW-UHFFFAOYSA-N

• Propyl isome is an agricutural chemical.

N-[(3-chlorophenyl)methylideneamino]-2-(4-ethylpiperazin-1-yl)acetamide

• CAS RN:
• 5283-59-0

• Formula:
• C15H21ClN4O

• InChI:
• InChI=1S/C15H21ClN4O/c1-2-19-6-8-20(9-7-19)12-15(21)18-17-11-13-4-3-5-14(16)10-13/h3-5,10-11H,2,6-9,12H2,1H3,(H,18,21)

• InChIKey:
• IMVRGQPGCBYHMH-UHFFFAOYSA-N

• N-[(3-chlorophenyl)methylideneamino]-2-(4-ethylpiperazin-1-yl)acetamide is a useful research compound. Its molecular formula is C15H21ClN4O and its molecular weight is 308.8 g/mol. The purity is usually 95%.

Ethyl 3-(trifluoromethyl)benzoate

In Stock

• CAS RN:
• 76783-59-0

• Formula:
• C10H9F3O2

• InChI:
• InChI=1S/C10H9F3O2/c1-2-15-9(14)7-4-3-5-8(6-7)10(11,12)13/h3-6H,2H2,1H3

• InChIKey:
• MHNBTKIAHHECCQ-UHFFFAOYSA-N

• Ethyl 3-(trifluoromethyl)benzoate is a useful research compound. Its molecular formula is C10H9F3O2 and its molecular weight is 218.17 g/mol. The purity is usually 95%.

2,5-Diamino-4,6-dichloropyrimidine

In Stock

• CAS RN:
• 55583-59-0

• Formula:
• C4H4Cl2N4

• InChI:
• InChI=1S/C4H4Cl2N4/c5-2-1(7)3(6)10-4(8)9-2/h7H2,(H2,8,9,10)

• InChIKey:
• ZXWGHENZKVQKPX-UHFFFAOYSA-N

• 2,5-Diamino-4,6-dichloropyrimidine is a useful research compound. Its molecular formula is C4H4Cl2N4 and its molecular weight is 179 g/mol. The purity is usually 95%.

Potassium Bis(1-pyrazolyl)borohydride

In Stock

• CAS RN:
• 18583-59-0

• Formula:
• C6H6BKN4

• InChI:
• InChI=1S/C6H6BN4.K/c1-3-8-10(5-1)7-11-6-2-4-9-11;/h1-6H;/q-1;+1

• InChIKey:
• KIXPNQZZOUCWGN-UHFFFAOYSA-N

• Potassium Bis(1-pyrazolyl)borohydride is a useful research compound. Its molecular formula is C6H6BKN4 and its molecular weight is 184.05. The purity is usually 95%.

Mansonone H

• CAS RN:
• 13383-59-0

• Formula:
• C15H14O4

• InChI:
• InChI=1S/C15H14O4/c1-6-4-9(16)10-7(2)5-19-15-8(3)13(17)14(18)11(6)12(10)15/h4,7,16H,5H2,1-3H3

• InChIKey:
• VMUMUNGCHYCMDR-UHFFFAOYSA-N

• Mansonone H is a natural product found in Helicteres angustifolia, Hibiscus taiwanensis, and other organisms with data available.

cis-Chrysanthemol

Usually In Stock

• CAS RN:
• 18383-59-0

• Formula:
• C10H18O

• InChI:
• InChI=1S/C10H18O/c1-7(2)5-8-9(6-11)10(8,3)4/h5,8-9,11H,6H2,1-4H3/t8-,9+/m0/s1

• cis-Chrysanthemol is a natural product found in Artemisia cana and Pseudococcus calceolariae with data available.

4-Sec-butoxy-3-chloro-5-methoxybenzaldehyde

In Stock

• CAS RN:
• 872183-59-0

• Formula:
• C12H15ClO3

• InChI:
• InChI=1S/C12H15ClO3/c1-4-8(2)16-12-10(13)5-9(7-14)6-11(12)15-3/h5-8H,4H2,1-3H3

• InChIKey:
• MCQWSEMSJCICFW-UHFFFAOYSA-N

• 4-Sec-butoxy-3-chloro-5-methoxybenzaldehyde is a useful research compound. Its molecular formula is C12H15ClO3 and its molecular weight is 242.7 g/mol. The purity is usually 95%.

N-(3-chloro-2-methylphenyl)-2-(1-(2-(diethylamino)-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide

In Stock

• CAS RN:
• 893983-59-0

• Formula:
• C23H24ClN3O3

• InChI:
• InChI=1S/C23H24ClN3O3/c1-4-26(5-2)21(28)14-27-13-17(16-9-6-7-12-20(16)27)22(29)23(30)25-19-11-8-10-18(24)15(19)3/h6-13H,4-5,14H2,1-3H3,(H,25,30)

• InChIKey:
• SBTNNMYDCYJZTB-UHFFFAOYSA-N

• N-(3-chloro-2-methylphenyl)-2-(1-(2-(diethylamino)-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide is a useful research compound. Its molecular formula is C23H24ClN3O3 and its molecular weight is 425.91. The purity is usually 95%.

4-Bromo-4'-(4-methylpiperazinomethyl) benzophenone

In Stock

• CAS RN:
• 898783-59-0

• Formula:
• C19H21BrN2O

• InChI:
• InChI=1S/C19H21BrN2O/c1-21-10-12-22(13-11-21)14-15-2-4-16(5-3-15)19(23)17-6-8-18(20)9-7-17/h2-9H,10-14H2,1H3

• InChIKey:
• AHRXUUDKCQDICA-UHFFFAOYSA-N

• 4-Bromo-4'-(4-methylpiperazinomethyl) benzophenone is a useful research compound. Its molecular formula is C19H21BrN2O and its molecular weight is 373.3 g/mol. The purity is usually 95%.

2-(Naphthalen-2-yloxy)-1-(2-phenylmorpholino)ethanone

In Stock

• CAS RN:
• 953983-59-0

• Formula:
• C22H21NO3

• InChI:
• InChI=1S/C22H21NO3/c24-22(16-26-20-11-10-17-6-4-5-9-19(17)14-20)23-12-13-25-21(15-23)18-7-2-1-3-8-18/h1-11,14,21H,12-13,15-16H2

• InChIKey:
• GBSAMVSBVNRQEV-UHFFFAOYSA-N

• 2-(Naphthalen-2-yloxy)-1-(2-phenylmorpholino)ethanone is a useful research compound. Its molecular formula is C22H21NO3 and its molecular weight is 347.414. The purity is usually 95%.

(1E)-1-(2-Methylcyclohex-3-en-1-ylidene)ethanol

• CAS RN:
• 123883-59-0

• Formula:
• C9H14O

• InChI:
• InChI=1S/C9H14O/c1-7-5-3-4-6-9(7)8(2)10/h3,5,7,10H,4,6H2,1-2H3/b9-8+

• InChIKey:
• IDJILDGFVVTFSU-CMDGGOBGSA-N

• (1E)-1-(2-Methylcyclohex-3-en-1-ylidene)ethanol, also known as (1E)-1-(2-Methylcyclohex-3-en-1-ylidene)ethanol, is a useful research compound. Its molecular formula is C9H14O and its molecular weight is 138.21 g/mol. The purity is usually 95%.

DDAO phosphate [9H-(1,3-Dichloro-9,9-dimethylacridin-2-one-7-yl) phosphate, diammonium salt]

Usually In Stock

• CAS RN:
• 500883-59-0

• Formula:
• C15H18Cl2N3PO5

• DDAO phosphate [9H-(1,3-dichloro-9,9-dimethylacridin-2-one-7-yl) phosphate, diammonium salt] is a fluorescent phosphatase substrate yields a hydrolysis product that can be excited with the 633 nm laser (excitation/emission maxima ~645/660).

N-((1-phenylpyrrolidin-2-yl)methyl)-1-(thiophen-2-yl)cyclopentanecarboxamide

In Stock

• CAS RN:
• 1797083-59-0

• Formula:
• C21H26N2OS

• InChI:
• InChI=1S/C21H26N2OS/c24-20(21(12-4-5-13-21)19-11-7-15-25-19)22-16-18-10-6-14-23(18)17-8-2-1-3-9-17/h1-3,7-9,11,15,18H,4-6,10,12-14,16H2,(H,22,24)

• InChIKey:
• AXGLUTHEJXVBIU-UHFFFAOYSA-N

• N-((1-phenylpyrrolidin-2-yl)methyl)-1-(thiophen-2-yl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C21H26N2OS and its molecular weight is 354.51. The purity is usually 95%.

1-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid

In Stock

• CAS RN:
• 1823183-59-0

• Formula:
• C11H4ClF6N3O2

• InChI:
• InChI=1S/C11H4ClF6N3O2/c12-6-1-4(10(13,14)15)2-19-8(6)21-3-5(9(22)23)7(20-21)11(16,17)18/h1-3H,(H,22,23)

• InChIKey:
• VRUUCKNOGSYBJU-UHFFFAOYSA-N

• 1-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C11H4ClF6N3O2 and its molecular weight is 359.61 g/mol. The purity is usually 95%.

1,3-Dibromo-5-(difluoromethyl)-2-methylbenzene

Usually In Stock

• CAS RN:
• 2248283-59-0

• Formula:
• C8H6Br2F2

• InChI:
• InChI=1S/C8H6Br2F2/c1-4-6(9)2-5(8(11)12)3-7(4)10/h2-3,8H,1H3

• InChIKey:
• KEKHCFJQINDGQP-UHFFFAOYSA-N

• 1,3-Dibromo-5-(difluoromethyl)-2-methylbenzene is a useful research compound. Its molecular formula is C8H6Br2F2 and its molecular weight is 299.941. The purity is usually 95%.